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Compound of Interest

Compound Name: Nonanamide

Cat. No.: B072023 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and use

of Nonivamide stock solutions for in vitro cell culture applications. Nonivamide, a synthetic

capsaicin analog, is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1)

channel, making it a valuable tool for studying cellular signaling pathways related to pain,

inflammation, and apoptosis.[1] Proper preparation of stock solutions is critical to ensure

experimental reproducibility and to avoid solvent-induced cytotoxicity. This guide details

standardized protocols, solubility data, and safety considerations.

Note on Nomenclature: The term "Nonanamide" can refer to a simple fatty acid amide (CAS

1120-07-6). However, in the context of bioactive cell culture reagents, the term is often used

interchangeably with Nonivamide (Pelargonic Acid Vanillylamide, CAS 2444-46-4), which is the

subject of these application notes due to its extensive use and documented biological activity

as a TRPV1 agonist.[1]

Properties and Solubility of Nonivamide
Nonivamide is a crystalline solid that is sparingly soluble in aqueous solutions but shows good

solubility in various organic solvents.[2] The choice of solvent is critical and should be tested for

cytotoxicity with the specific cell line being used.

Table 1: Physical and Chemical Properties of Nonivamide
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Property Value

Chemical Name
N-[(4-hydroxy-3-
methoxyphenyl)methyl]nonanamide

Synonyms Pelargonic Acid Vanillylamide, Pseudocapsaicin

CAS Number 2444-46-4

Molecular Formula C₁₇H₂₇NO₃

Molecular Weight 293.4 g/mol

Appearance Crystalline solid

Storage -20°C

| Stability | ≥ 4 years when stored properly[1][2] |

Table 2: Solubility of Nonivamide in Common Solvents

Solvent Approximate Solubility Source

Ethanol 31 mg/mL [1][2]

DMSO 13 mg/mL [1][2]

Dimethyl Formamide (DMF) 15 mg/mL [1][2]

| 0.1 M Na₂CO₃ | 1 mg/mL |[1][2] |

Biological Activity and Recommended
Concentrations
Nonivamide primarily acts by activating the TRPV1 channel, a non-selective cation channel that

leads to an influx of calcium, initiating various downstream signaling events.[1] The optimal

working concentration will vary depending on the cell type and experimental endpoint. It is

always recommended to perform a dose-response curve to determine the ideal concentration

for your specific assay.
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Table 3: Exemplary Concentrations and Cellular Effects of Nonivamide

Cell Type Effect
Effective
Concentration

Source

BEAS-2B cells
overexpressing
TRPV1

Increase in
Calcium Flux

EC₅₀ = 1.4 µM [1]

BEAS-2B cells

overexpressing

TRPV1

Increased GADD153

mRNA Expression
2 µM and 20 µM [1]

Human Corneal

Epithelial Cells

Inhibition of

Proliferation
Not specified [3]

SH-SY5Y cells
Increased Dopamine

& Serotonin Release
1 µM [1]

| NHBE, BEAS-2B cells | Cytotoxicity | LC₅₀ = 160 µM, 115 µM |[1][2] |

Nonivamide Signaling Pathway
Nonivamide binds to and activates the TRPV1 channel, which is predominantly expressed on

the plasma membrane of various cell types. This activation leads to the opening of the channel

pore, resulting in a significant influx of extracellular calcium (Ca²⁺). The subsequent increase in

intracellular Ca²⁺ concentration acts as a second messenger, triggering downstream cellular

responses that can include cell cycle arrest and oxidative stress.[1][3]
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Figure 1: Simplified Nonivamide signaling pathway.

Experimental Protocols
4.1. Protocol 1: Preparing a High-Concentration Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM Nonivamide stock solution in DMSO.

Materials:

Nonivamide powder (FW: 293.4 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile 0.22 µm syringe filter

Sterile syringes and needles

Vortex mixer

Procedure:

Safety First: Work in a chemical fume hood and wear appropriate Personal Protective

Equipment (PPE), including gloves, a lab coat, and safety glasses.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of Nonivamide.

Mass (mg) = 10 mmol/L * 0.2934 g/mmol * Volume (L) * 1000 mg/g

For 1 mL (0.001 L): Mass = 10 * 0.2934 * 0.001 * 1000 = 2.934 mg

Weighing: Aseptically weigh out 2.934 mg of Nonivamide powder and place it into a sterile

vial.

Dissolving: Add 1 mL of sterile DMSO to the vial.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe

filter into a new sterile, amber vial. This step is critical to ensure the sterility of the stock
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solution.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile, amber microcentrifuge tubes or cryovials to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C, protected from light. The solution is stable for at least 4

years under these conditions.[1][2]

4.2. Protocol 2: Preparation of Working Solutions

Procedure:

Thaw a single aliquot of the high-concentration stock solution at room temperature.

Dilute the stock solution directly into pre-warmed cell culture medium to achieve the desired

final concentration. For example, to make 10 mL of a 10 µM working solution from a 10 mM

stock, add 10 µL of the stock solution to 10 mL of medium (a 1:1000 dilution).

Mix the working solution thoroughly by gentle inversion or pipetting before adding it to the

cells.

Crucial Consideration: The final concentration of the organic solvent (e.g., DMSO) in the cell

culture medium should be kept to a minimum, typically below 0.5%, as higher concentrations

can be toxic to cells.[4] Always include a vehicle control (medium with the same final

concentration of solvent) in your experiments.

Workflow for Stock Solution Preparation
The following diagram outlines the key steps for preparing a sterile Nonivamide stock solution.
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Figure 2: Workflow for preparing Nonivamide stock solution.

Safety and Handling
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Nonivamide is classified as toxic if swallowed and can cause skin and serious eye irritation.[5]

Handle with care in a well-ventilated area or chemical fume hood. Always consult the Safety

Data Sheet (SDS) provided by the manufacturer before use.[5] Dispose of waste according to

institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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